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Compound of Interest

Compound Name: PKCiota-IN-2

Cat. No.: B11928724

Essential Safety and Handling Guide for
PKCiota-IN-2

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling PKCiota-IN-2. The following procedural steps and
recommendations are designed to ensure safe operational use and proper disposal of this
potent and selective PKCI1 inhibitor.

Disclaimer: A formal Safety Data Sheet (SDS) for PKCiota-IN-2 was not publicly available at
the time of this writing. The following guidance is based on standard laboratory practices for
handling potent, small-molecule kinase inhibitors and information available from chemical
suppliers. It is imperative to supplement this guide with your institution's specific safety
protocols.

Chemical and Physical Properties

A summary of the key chemical and physical properties of PKCiota-IN-2 is provided below.
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Property Value Source

Molecular Formula C24H21N50 [1112]

Molecular Weight 395.46 g/mol [1]

CAS Number 2230055-52-2 [1][2]
Typically supplied as a powder

Form i ] [1]
or in a DMSO solution.

Purity >98% (HPLC) [3]

N Soluble in DMSO (e.g., 60
Solubility [1]

mg/mL).

Intended Use

For research purposes only.

[1](2]

Not for human consumption.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling PKCiota-IN-2 to minimize

exposure risk.

PPE Category

Specific Recommendations

Hand Protection

Nitrile gloves are required. Change gloves

immediately if contaminated.

Eye Protection

ANSI-approved safety glasses with side shields

or chemical splash goggles are mandatory.

Body Protection

A buttoned lab coat must be worn at all times.

Respiratory Protection

When handling the powder form outside of a
certified chemical fume hood, a properly fitted

NIOSH-approved respirator is recommended.

Operational Plan: From Receipt to Disposal
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A systematic approach to handling PKCiota-IN-2 is essential for laboratory safety and
experimental integrity.

Receiving and Storage
 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage of Powder: Store the powdered form of PKCiota-IN-2 at -20°C for long-term stability
(up to 3 years).[1][2]

o Storage of Solutions: If purchased or prepared in a solvent such as DMSO, store the solution
at -80°C for up to 1 year.[1][4] To prevent degradation from repeated freeze-thaw cycles, it is
recommended to aliquot the solution into single-use volumes.[4]

e Shipping: The compound may be shipped at ambient temperature or with blue ice; this will
not affect product quality.[1]

Preparation of Solutions

e Use a Fume Hood: All handling of the powdered compound and preparation of stock
solutions should be performed in a certified chemical fume hood to prevent inhalation of
airborne patrticles.

» Dissolution: To prepare a solution, use an appropriate solvent such as DMSO. Sonication
may be recommended to aid dissolution.[1]

o Labeling: Clearly label all prepared solutions with the compound name, concentration,
solvent, date of preparation, and appropriate hazard warnings.

Experimental Use

» Containment: When using PKCiota-IN-2 in experiments, ensure proper containment
measures are in place to prevent spills and aerosol generation.

» Avoid Contamination: Use dedicated laboratory equipment or thoroughly clean equipment
after use to prevent cross-contamination.

Spill Management
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o Small Spills: For small spills, absorb the material with an inert absorbent material (e.g.,
vermiculite, sand) and place it in a sealed container for chemical waste disposal. Clean the
spill area with an appropriate solvent and then soap and water.

o Large Spills: In the event of a large spill, evacuate the area and follow your institution's
emergency procedures for chemical spills.

Disposal Plan
All waste containing PKCiota-IN-2 must be treated as hazardous chemical waste.

¢ Solid Waste: Dispose of unused powder, contaminated gloves, and other solid materials in a
designated hazardous waste container.

o Liquid Waste: Collect all solutions containing PKCiota-IN-2 in a sealed, properly labeled
hazardous waste container. Do not pour down the drain.

o Disposal Vendor: Follow your institution's guidelines for the final disposal of chemical waste
through a licensed environmental services vendor.

Safety and Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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